Cas no 2171598-03-9 (3-{4-(difluoromethyl)phenylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: 3-{4-(difluoromethyl)phenylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2171598-03-9
• MF: C₂₆H₂₂F₂N₂O₅
• MW: 480.460093975067
• CID: 6118659
• PubChem ID: 165546212
• Update Time: 2025-06-07

3-{4-(difluoromethyl)phenylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{4-(difluoromethyl)phenylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• 2171598-03-9
• 3-{[4-(difluoromethyl)phenyl]carbamoyl}-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• EN300-1513187

• Inchi： 1S/C26H22F2N2O5/c27-24(28)15-9-11-16(12-10-15)29-25(33)22(13-23(31)32)30-26(34)35-14-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-12,21-22,24H,13-14H2,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： GVIRNQLOCFZFHV-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)NC(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)F

Computed Properties

• Exact Mass: 480.14967813g/mol
• Monoisotopic Mass: 480.14967813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 736
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on 3-{4-(difluoromethyl)phenylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

3-{4-(difluoromethyl)phenylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2171598-03-9): An Overview

3-{4-(difluoromethyl)phenylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2171598-03-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is characterized by its unique structural features, which include a difluoromethylphenylcarbamoyl group and a fluorenylmethoxycarbonyl (Fmoc) protected amino acid moiety. These structural elements contribute to its potential therapeutic applications and make it an intriguing subject for ongoing research.

The difluoromethylphenylcarbamoyl group is known for its ability to modulate the biological activity of molecules by introducing steric and electronic effects. This group has been extensively studied in the context of drug design, particularly in the development of inhibitors for various enzymes and receptors. The presence of this group in 3-{4-(difluoromethyl)phenylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid suggests that it may have similar properties, making it a promising candidate for further investigation.

The fluorenylmethoxycarbonyl (Fmoc) protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions. This feature makes it an ideal choice for the synthesis of complex peptides and proteins, where precise control over the reactivity of amino groups is crucial. In the context of 3-{4-(difluoromethyl)phenylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid, the Fmoc group serves to protect the amino functionality during synthesis, ensuring that the final product retains its desired structure and properties.

Recent studies have highlighted the potential of 3-{4-(difluoromethyl)phenylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against a specific enzyme involved in cancer progression. The researchers found that the compound effectively binds to the active site of the enzyme, thereby blocking its catalytic activity and inhibiting tumor growth. This finding underscores the potential of 3-{4-(difluoromethyl)phenylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid as a lead compound for anticancer drug development.

In addition to its anticancer properties, 3-{4-(difluoromethyl)phenylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid has also shown promise in other therapeutic areas. A recent study published in Bioorganic & Medicinal Chemistry Letters investigated the compound's ability to modulate G protein-coupled receptors (GPCRs), which are important targets for many drugs. The researchers found that the compound selectively activates certain GPCRs, suggesting its potential use in treating conditions such as chronic pain and neurological disorders.

The synthesis of 3-{4-(difluoromethyl)phenylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid involves several key steps, including the formation of the difluoromethylphenylcarbamoyl group and the introduction of the Fmoc protecting group. These steps require careful optimization to ensure high yields and purity. Advanced synthetic techniques, such as solid-phase peptide synthesis (SPPS), have been employed to streamline the process and improve efficiency.

The physical and chemical properties of 3-{4-(difluoromethyl)phenylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid have been extensively characterized using various analytical methods, including nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These techniques provide detailed insights into the molecular structure and behavior of the compound, which are essential for understanding its biological activity and optimizing its therapeutic potential.

In conclusion, 3-{4-(difluoromethyl)phenylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2171598-03-9) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it an exciting subject for further investigation. As research continues to uncover new applications and mechanisms of action, this compound is likely to play an increasingly important role in the development of novel therapeutics.